Cas no 65871-38-7 (1-bromo isooctane)

1-bromo isooctane structure
1-bromo isooctane structure
Product Name:1-bromo isooctane
CAS No:65871-38-7
MF:C8H17Br
MW:193.124582052231
CID:962717
PubChem ID:104270
Update Time:2025-04-19

1-bromo isooctane Chemical and Physical Properties

Names and Identifiers

    • 1-bromo isooctane
    • DTXSID6068779
    • SCHEMBL3180801
    • DA-29605
    • 1-Bromo-6-methylheptane
    • i-octylbromide
    • MFCD00049139
    • EN300-19884
    • 52648-04-1
    • SY162885
    • 6-Methylheptyl bromide
    • AKOS009031589
    • Heptane, 1-bromo-6-methyl-
    • 1-Bromoisooctane
    • AM806997
    • 65871-38-7
    • isooctylbromid
    • G29482
    • Inchi: 1S/C8H17Br/c1-8(2)6-4-3-5-7-9/h8H,3-7H2,1-2H3
    • InChI Key: BFYPQDKZLOZOLQ-UHFFFAOYSA-N
    • SMILES: BrCCCCCC(C)C

Computed Properties

  • Exact Mass: 192.05136g/mol
  • Monoisotopic Mass: 192.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 50.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų
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